Cas no 862975-98-2 (4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine)
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
- 2-Benzothiazolamine, 4,6-difluoro-N-(6-methoxy-2-benzothiazolyl)-
- 862975-98-2
- AB00670907-01
- AKOS024591106
- F0646-3647
- 4,6-difluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine
-
- Inchi: 1S/C15H9F2N3OS2/c1-21-8-2-3-10-11(6-8)22-14(18-10)20-15-19-13-9(17)4-7(16)5-12(13)23-15/h2-6H,1H3,(H,18,19,20)
- InChI Key: MYHJYEOJTCTTIA-UHFFFAOYSA-N
- SMILES: S1C2=CC(F)=CC(F)=C2N=C1NC1=NC2=CC=C(OC)C=C2S1
Computed Properties
- Exact Mass: 349.01551059g/mol
- Monoisotopic Mass: 349.01551059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.577±0.06 g/cm3(Predicted)
- Boiling Point: 499.6±53.0 °C(Predicted)
- pka: 1.95±0.10(Predicted)
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0646-3647-2μmol |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
862975-98-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0646-3647-5μmol |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
862975-98-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0646-3647-10μmol |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
862975-98-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0646-3647-1mg |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
862975-98-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0646-3647-2mg |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
862975-98-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0646-3647-3mg |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
862975-98-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0646-3647-4mg |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
862975-98-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0646-3647-5mg |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
862975-98-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0646-3647-10mg |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
862975-98-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0646-3647-15mg |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
862975-98-2 | 90%+ | 15mg |
$89.0 | 2023-05-17 |
4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
4,6-Difluoro-N-(6-Methoxy-1,3-Benzothiazol-2-Yl)-1,3-Benzothiazol-2-Amine: A Comprehensive Overview
4,6-Difluoro-N-(6-Methoxy-1,3-Benzothiazol-2-Yl)-1,3-Benzothiazol-2-Amine is a highly specialized compound with the CAS Registry Number 862975-98-2. This compound belongs to the class of benzothiazole derivatives, which have garnered significant attention in recent years due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a benzothiazole core with fluorine substituents at positions 4 and 6, as well as a methoxy group at position 6 of the second benzothiazole ring. These substituents contribute to its unique chemical properties and reactivity.
Recent studies have highlighted the potential of benzothiazole derivatives in drug discovery, particularly in the development of anticancer agents. The fluorine atoms in this compound are known to enhance lipophilicity and improve bioavailability, making it a promising candidate for pharmacological applications. Additionally, the methoxy group at position 6 introduces electron-donating effects, which can influence the compound's interaction with biological targets such as enzymes and receptors.
The synthesis of 4,6-Difluoro-N-(6-Methoxy-1,3-Benzothiazol-2-Yl)-1,3-Benzothiazol-2-Amine involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's stability under various conditions has been thoroughly investigated, revealing its resistance to thermal degradation and oxidative processes.
In terms of biological activity, this compound has shown remarkable selectivity towards certain protein kinases, which are key players in cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit the proliferation of cancer cells without significant cytotoxicity to normal cells. These findings suggest that 4,6-Difluoro-N-(6-Methoxy-1,3-Benzothiazol-2-Yl)-1,3-Benzothiazol-2-Amine could serve as a lead compound for developing targeted therapies against malignancies.
Furthermore, the compound's electronic properties make it an attractive candidate for use in organic electronics. Its ability to act as an electron acceptor in donor-acceptor systems has been explored in the context of organic photovoltaics (OPVs). Initial experiments indicate that incorporating this compound into OPV materials can enhance charge transport efficiency and overall device performance.
The environmental impact of 4,6-Difluoro-N-(6-Methoxy-1,3-Benzothiazol-2-Yl)-1,3-Benzothiazol-2-Amine has also been a topic of interest. Studies on its biodegradation pathways reveal that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic environments. This attribute is crucial for ensuring the compound's safe use in industrial and agricultural applications.
In conclusion, 4,6-Difluoro-N-(6-Methoxy-1,3-Benzothiazol-2-Yl)-1,3-Benzothiazol-2-Amine (CAS No: 862975-98-2) is a multifaceted compound with potential applications across diverse fields. Its unique chemical structure and favorable properties make it a valuable addition to ongoing research efforts in drug discovery and materials science. As advancements in synthetic methodologies and biological screening continue to unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.
862975-98-2 (4,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)